![molecular formula C26H47N3O10 B1412377 2,2'-(2-tert-Butoxy-2-oxoethylazanediyl)bis(ethane-2,1-diyl) bis(2-(tert-butoxycarbonylamino)propanoate) CAS No. 1426654-38-7](/img/structure/B1412377.png)
2,2'-(2-tert-Butoxy-2-oxoethylazanediyl)bis(ethane-2,1-diyl) bis(2-(tert-butoxycarbonylamino)propanoate)
Overview
Description
This compound, also known as 2,2’-(2-tert-Butoxy-2-oxoethylazanediyl)bis(ethane-2,1-diyl) bis(2-(tert-butoxycarbonylamino)propanoate), has the molecular formula C26H45N3O10 and a molecular weight of 559.6507 .
Molecular Structure Analysis
The molecular structure of this compound is complex, as indicated by its lengthy name. It contains several functional groups, including tert-butoxy, oxoethylazanediyl, ethane-2,1-diyl, and tert-butoxycarbonylamino propanoate groups .Scientific Research Applications
Thermophysical Properties of Ethers
- Research on ethers like methyl tert-butyl ether (MTBE) and ethyl tert-butyl ether (ETBE) focuses on their use as gasoline additives to improve octane rating and reduce exhaust pollution. Studies involve the development of a comprehensive understanding of the mixtures and properties (both binary and ternary) that have been or are currently under study, highlighting the importance of thermophysical property measurements in optimizing fuel compositions (Marsh, Niamskul, Gmehling, & Bölts, 1999).
Biodegradation and Environmental Fate
- Investigations into the environmental fate and biodegradation of ethers, particularly ETBE, in soil and groundwater, reveal that microorganisms capable of degrading these compounds either use them as a carbon and energy source or degrade them cometabolically. This research is crucial for understanding the environmental impact of ether additives and developing bioremediation strategies (Thornton, Nicholls, Rolfe, Mallinson, & Spence, 2020).
Properties
IUPAC Name |
4-[[3-carboxy-3-[(2-methylpropan-2-yl)oxycarbonylamino]butyl]-[2-[(2-methylpropan-2-yl)oxy]-2-oxoethyl]amino]-2-methyl-2-[(2-methylpropan-2-yl)oxycarbonylamino]butanoic acid | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C26H47N3O10/c1-22(2,3)37-17(30)16-29(14-12-25(10,18(31)32)27-20(35)38-23(4,5)6)15-13-26(11,19(33)34)28-21(36)39-24(7,8)9/h12-16H2,1-11H3,(H,27,35)(H,28,36)(H,31,32)(H,33,34) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AWLJFTJNUPJKTQ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)CN(CCC(C)(C(=O)O)NC(=O)OC(C)(C)C)CCC(C)(C(=O)O)NC(=O)OC(C)(C)C | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C26H47N3O10 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
561.7 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.